- Crystalline structure and phase behavior of N-alkylated polypyrrole comb-like polymers, CrystEngComm, 2014, 16(30), 7090-7096
Cas no 89601-24-1 (1-n-Octadecylpyrrole)
1-n-Octadecylpyrrole structure
Product Name:1-n-Octadecylpyrrole
CAS No:89601-24-1
MF:C22H41N
MW:319.567646741867
MDL:MFCD00144990
CID:712089
PubChem ID:87574211
Update Time:2024-10-26
1-n-Octadecylpyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,1-octadecyl-
- 1-Octadecylpyrrole
- 1-n-octadecylpyrrole
- 1-octadecyl-1H-pyrrole
- O0219
- 1-Octadecyl-1H-pyrrole (ACI)
- Pyrrole, 1-octadecyl- (6CI)
- N-Octadecylpyrrole
- SCHEMBL4736062
- DTXSID90597393
- 89601-24-1
- MFCD00144990
- T73048
- AKOS015839793
- SB62689
- LCZC2830
- 1-n-Octadecylpyrrole
-
- MDL： MFCD00144990
- Inchi： 1S/C22H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22-23/h18-19,21-22H,2-17,20H2,1H3
- InChI Key： BMSMIJNAHWEOBQ-UHFFFAOYSA-N
- SMILES： C1=CN(CCCCCCCCCCCCCCCCCC)C=C1
Computed Properties
- Exact Mass: 319.32400
- Monoisotopic Mass: 319.324
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 17
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9.4
- Topological Polar Surface Area: 4.9
Experimental Properties
- Color/Form: Not determined
- Density: 0.86
- Melting Point: 35.0 to 40.0 deg-C
- Boiling Point: 182°C/1mmHg(lit.)
- Flash Point: 191.7°C
- Refractive Index: 1.483
- PSA: 4.93000
- LogP: 7.74960
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-n-Octadecylpyrrole Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Safety Instruction： H303+H313+H110
- Storage Condition：0-10°C
1-n-Octadecylpyrrole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-n-Octadecylpyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0219-5G |
1-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 5g |
¥1690.00 | 2024-04-15 | |
| Chemenu | CM198448-5g |
1-octadecyl-1H-pyrrole |
89601-24-1 | 97% | 5g |
$326 | 2021-08-05 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O160000-1G |
1-n-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 1g |
¥427.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O160000-200mg |
1-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 200mg |
￥229.00 | 2021-05-21 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O160000-5G |
1-n-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 5g |
¥1708.90 | 2023-09-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0219-1G |
1-Octadecylpyrrole |
89601-24-1 | >95.0%(GC) | 1g |
¥430.00 | 2024-04-15 | |
| Chemenu | CM198448-1g |
1-octadecyl-1H-pyrrole |
89601-24-1 | 97% | 1g |
$80 | 2024-07-21 | |
| Chemenu | CM198448-5g |
1-octadecyl-1H-pyrrole |
89601-24-1 | 97% | 5g |
$280 | 2024-07-21 | |
| abcr | AB139782-1 g |
1-n-Octadecylpyrrole; . |
89601-24-1 | 1g |
€155.90 | 2023-05-09 | ||
| abcr | AB139782-5 g |
1-n-Octadecylpyrrole; . |
89601-24-1 | 5g |
€451.30 | 2023-05-09 |
1-n-Octadecylpyrrole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 2 h, 70 °C
1.2 4 h, 70 °C
1.3 5 h, 70 °C
1.2 4 h, 70 °C
1.3 5 h, 70 °C
Reference
1-n-Octadecylpyrrole Raw materials
1-n-Octadecylpyrrole Preparation Products
1-n-Octadecylpyrrole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:89601-24-1)1-n-Octadecylpyrrole
Order Number:A917163
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:01
Price ($):230.0
Email:sales@amadischem.com
1-n-Octadecylpyrrole Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:89601-24-1)1-n-Octadecylpyrrole
Purity:99%
Quantity:5g
Price ($):230.0